Cas no 80603-16-3 (Benzenepropanamine, 4-(phenylmethoxy)-)

Benzenepropanamine, 4-(phenylmethoxy)- structure
80603-16-3 structure
Product Name:Benzenepropanamine, 4-(phenylmethoxy)-
CAS No:80603-16-3
MF:C16H19NO
MW:241.328164339066
CID:858918
PubChem ID:19363362
Update Time:2025-04-19

Benzenepropanamine, 4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanamine, 4-(phenylmethoxy)-
    • 4-(Benzyloxy)-benzenepropanaMine
    • 3-[4-(benzyloxy)phenyl]propan-1-amine
    • 80603-16-3
    • 4-(benzyloxy)benzenepropylamine
    • 3-(4-phenylmethoxyphenyl)propan-1-amine
    • SCHEMBL3172626
    • WSKYXSVLAFGEJW-UHFFFAOYSA-N
    • 3-(4-benzyloxyphenyl)propylamine
    • C78479
    • EN300-12396171
    • AKOS005265821
    • MDL: MFCD09912897
    • Inchi: 1S/C16H19NO/c17-12-4-7-14-8-10-16(11-9-14)18-13-15-5-2-1-3-6-15/h1-3,5-6,8-11H,4,7,12-13,17H2
    • InChI Key: WSKYXSVLAFGEJW-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)CCCN

Computed Properties

  • Exact Mass: 241.146664230g/mol
  • Monoisotopic Mass: 241.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.2Ų

Benzenepropanamine, 4-(phenylmethoxy)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AH62570-250mg
4-(Benzyloxy)-benzenepropanaMine
80603-16-3 97%
250mg
$160.00 2024-04-19
A2B Chem LLC
AH62570-1g
4-(Benzyloxy)-benzenepropanaMine
80603-16-3 97%
1g
$385.00 2024-04-19
A2B Chem LLC
AH62570-5g
4-(Benzyloxy)-benzenepropanaMine
80603-16-3 97%
5g
$1135.00 2024-04-19

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